Cas no 284493-55-6 (Benzenepropanoic acid,2-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: Benzenepropanoic acid,2-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 284493-55-6
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• MDL: MFCD02090697
• CID: 248483
• PubChem ID: 3744756
• Update Time: 2025-04-19

Benzenepropanoic acid,2-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(2-bromophenyl)-3-[(2-methylpropan-2-yl)oxy]-2-(oxaloamino)propanoic acid
• 3-(2-bromophenyl)-3-tert-butoxycarboxycarbonylamino-propionic acid
• 3-(2-Bromo-phenyl)-3-tert-butoxycarboxycarbonylamino-propionic acid
• AG-E-91333
• CTK4G1442
• KB-232580
• CS-0318216
• FT-0773191
• Boc-3-Amino-3-(2-bromophenyl)propionic acid
• 3-(2-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoic acid
• 3-(2-Bromophenyl)-3-[(t-butoxycarbonyl)amino]propanoic acid
• Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionicacid
• A50438
• AKOS005104432
• AB15183
• 3-(2-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 3-(2-Bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoicacid
• FT-0771463
• 9R-0608
• 3-(2-bromophenyl)-3-(tert-butoxycarbonylamino)propanoic acid
• 284493-55-6
• 3-(2-bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoic acid
• SCHEMBL19744343
• Boc-(R)-3-Amino-3-(2-bromo-phenyl)-propionicacid
• 3-(2-bromophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• AB15250
• MFCD02090697
• Boc-(S)-3-amino-3-(2-bromophenyl)propionic acid
• Boc-(S)- 3-Amino-3-(2-bromophenyl)-propionic acid

• MDL： MFCD02090697
• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-6-4-5-7-10(9)15/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： JLEZYQLFLYPMMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų